Cas no 805316-09-0 (Benzenamine,2-[2-(3-methylphenyl)diazenyl]-)

Benzenamine,2-[2-(3-methylphenyl)diazenyl]- structure
805316-09-0 structure
Product Name:Benzenamine,2-[2-(3-methylphenyl)diazenyl]-
CAS No:805316-09-0
MF:C13H13N3
MW:211.262422323227
CID:714656
PubChem ID:45097244
Update Time:2025-04-19

Benzenamine,2-[2-(3-methylphenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,2-[2-(3-methylphenyl)diazenyl]-
    • 2-[(3-methylphenyl)diazenyl]aniline
    • Benzenamine, 2-[(3-methylphenyl)azo]- (9CI)
    • SCHEMBL431705
    • 805316-09-0
    • 2-[(Z)-(3-Methylphenyl)diazenyl]aniline
    • DTXSID90667580
    • 2-[(E)-(3-Methylphenyl)diazenyl]aniline
    • Inchi: 1S/C13H13N3/c1-10-5-4-6-11(9-10)15-16-13-8-3-2-7-12(13)14/h2-9H,14H2,1H3/b16-15+
    • InChI Key: PKQOWHKULDJRPV-FOCLMDBBSA-N
    • SMILES: N(/C1=CC=CC(C)=C1)=N\C1C=CC=CC=1N

Computed Properties

  • Exact Mass: 211.111
  • Monoisotopic Mass: 211.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.7A^2
  • XLogP3: 3.4
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